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Executive Summary

Divinyltin dichloride (DVTD) represents a distinct class of organotin compounds where the tin
center is bonded to

-hybridized vinyl groups rather than the
-hybridized alkyl chains found in the more common Dibutyltin dichloride (DBTC).

This structural difference fundamentally alters its reactivity profile:

e Enhanced Lewis Acidity: The electron-withdrawing nature of the vinyl group makes the tin
center more electropositive, enhancing catalytic activity in urethane and ester formation
compared to DBTC.

o Selective Group Transfer: In Palladium-catalyzed cross-coupling (Stille), vinyl groups migrate
significantly faster than alkyl groups, making DVTD derivatives superior for introducing vinyl
functionality.

o Polymerization Potential: Unlike DBTC, which acts primarily as a stabilizer or catalyst, DVTD
can serve as a monomer in interfacial polycondensation to form organometallic polymers
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with antitumor properties.

Chemical Profile: DVTD vs. Alternatives|2]

The following table contrasts the physical and electronic properties of Divinyltin dichloride
with its alkyl and aryl analogs.

Divinyltin Dichloride Dibutyltin Dichloride Diphenyltin

Property . .
(DVTD) (DBTC) Dichloride (DPTC)
Formula
Hybridization (C-Sn) (Aromatic)
Melting Point 745-755°C 39-41°C 41 -43°C
. . . High
) o High (Inductive Moderate (Inductive )
Lewis Acidity ) ) ) (Resonance/Inductive
withdrawal by vinyl) donation by butyl)
effects)
~ 301050 ppm 120 to +150 20 to -40
- + o+ m -20 to - m
NMR Shift (Solvent dependent) PP PP
] - Monomer, Vinyl PVC Stabilizer, o
Primary Utility Catalyst, Biocide
Transfer Agent Catalyst

Note on NMR: The upfield shift of DVTD relative to DBTC is characteristic of the increased

shielding anisotropy of the

-systems attached to the tin nucleus.

Reactivity Analysis
A. Lewis Acidity & Catalytic Efficiency
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The catalytic activity of organotins in polyurethane and polyester synthesis is governed by the
Lewis acidity of the tin atom, which facilitates the activation of isocyanates or carbonyls.

e Mechanism: The vinyl group exerts a

(inductive withdrawing) effect, pulling electron density away from the Sn nucleus.

e Outcome: DVTD forms stronger adducts with Lewis bases (oxygen/nitrogen donors) than
DBTC. In comparative kinetic studies of urethane formation, vinyl-substituted tins often
exhibit higher rate constants (

) due to this enhanced electrophilicity.

B. Stille Coupling: Migration Aptitude

In Pd-catalyzed cross-coupling, the rate at which the organic group transfers from Tin to
Palladium (Transmetallation) is critical.

Migration Order:

DVTD derivatives are valuable because the vinyl group transfers exclusively over alkyl groups.
This allows researchers to use mixed alkyl-vinyl tins (synthesized from DVTD) to selectively
transfer the vinyl moiety without "wasting" the alkyl ligands.
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Figure 1: The vinyl group of DVTD derivatives dominates the transmetallation step, ensuring
high selectivity.
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Experimental Protocols

Protocol A: Synthesis via Disproportionation
(Kocheshkov Redistribution)

The most reliable method to produce high-purity DVTD is the redistribution reaction between
tetravinyltin and tin tetrachloride. This method avoids the workup difficulties associated with
Grignard reagents.

Reagents:
o Tetravinyltin (

)

 Tin Tetrachloride (

)

e Solvent: Hydrocarbon (Pentane/Hexane) or neat.
Procedure:

e Setup: Equip a 3-neck round bottom flask with a reflux condenser, nitrogen inlet, and
magnetic stirrer.

 Stoichiometry: Mix

and
in a 1:1 molar ratio.

o Reaction: Heat the mixture to 180-200°C for 2—3 hours. (Note: If using solvent, reflux at
solvent boiling point, but neat reaction drives completion).

 Purification: Upon cooling, DVTD crystallizes. Recrystallize from petroleum ether or hexane.
* Yield: Typically >85%.

e Characterization: Confirm MP (74-75°C) and absence of
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fumes.

Protocol B: Interfacial Polycondensation (Monomer
Utility)

Unlike DBTC, DVTD is used to synthesize organotin polyesters/polyamides for biological
testing (e.g., anticancer agents).

Procedure:

Aqueous Phase: Dissolve a diamine (e.g., 1,6-hexanediamine) and NaOH (acid scavenger)
in water.

e Organic Phase: Dissolve Divinyltin dichloride in

or Hexane.

+ Reaction: Rapidly stir the organic phase into the aqueous phase (high shear). The polymer
forms instantly at the interface.

 [solation: Filter the precipitate, wash with water/ethanol, and dry under vacuum.

Toxicity & Safety Profile

Critical Warning: While all organotins are toxic, vinyltins possess unique hazards due to the
reactivity of the double bond (potential alkylating agent).

Hazard Class Divinyltin Dichloride Dibutyltin Dichloride
o High (Fatal if Moderate/High (Toxic if
Acute Toxicity i
inhaled/swallowed) swallowed)
Target Organs CNS, Liver, Kidneys Thymus (Immunotoxic), Liver
Skin/Eye Severe Corrosive/lrritant Severe Irritant

Handling Requirements:
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Glove Selection: Nitrile gloves are often insufficient for organotins in organic solvents. Use
Silver Shield (Laminate) or double-gloved nitrile with immediate change upon splash.

Inactivation: Spills should be treated with a solution of potassium permanganate (

) or bleach to oxidize the organic ligands, followed by absorption.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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